![molecular formula C19H24N2O4S B258513 N-(2,4-dimethylphenyl)-2-[2-ethoxy(methylsulfonyl)anilino]acetamide](/img/structure/B258513.png)
N-(2,4-dimethylphenyl)-2-[2-ethoxy(methylsulfonyl)anilino]acetamide
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Overview
Description
N-(2,4-dimethylphenyl)-2-[2-ethoxy(methylsulfonyl)anilino]acetamide, also known as DMEP, is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. DMEP has been shown to possess certain biochemical and physiological effects that make it a promising candidate for use in laboratory experiments and potentially as a therapeutic agent.
Mechanism of Action
The mechanism of action of N-(2,4-dimethylphenyl)-2-[2-ethoxy(methylsulfonyl)anilino]acetamide involves its ability to inhibit the activity of certain enzymes that are involved in cell proliferation and survival. Specifically, this compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in regulating gene expression. By inhibiting HDAC activity, this compound can alter the expression of genes that are involved in cell cycle progression and apoptosis.
Biochemical and Physiological Effects
This compound has been shown to possess several biochemical and physiological effects that make it a promising candidate for use in laboratory experiments. Studies have shown that this compound can induce cell cycle arrest and apoptosis in cancer cells, as well as inhibit the growth of tumors in animal models. Additionally, this compound has been shown to possess anti-inflammatory properties, making it a potential candidate for use in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2,4-dimethylphenyl)-2-[2-ethoxy(methylsulfonyl)anilino]acetamide in laboratory experiments is its ability to selectively target cancer cells while sparing normal cells. This makes it a potentially safer and more effective therapeutic agent than traditional chemotherapy drugs, which can cause significant damage to normal cells. However, one limitation of using this compound in laboratory experiments is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on N-(2,4-dimethylphenyl)-2-[2-ethoxy(methylsulfonyl)anilino]acetamide. One area of research could focus on optimizing the synthesis of this compound to improve its solubility and bioavailability. Additionally, further studies could be conducted to investigate the potential of this compound as a therapeutic agent for other diseases, such as inflammatory and autoimmune disorders. Finally, research could be conducted to identify potential combination therapies that could enhance the efficacy of this compound in cancer treatment.
Synthesis Methods
The synthesis of N-(2,4-dimethylphenyl)-2-[2-ethoxy(methylsulfonyl)anilino]acetamide involves several steps, including the reaction of 2,4-dimethylaniline with ethyl chloroacetate to form ethyl 2,4-dimethylphenylacetate. This compound is then reacted with thionyl chloride and sulfuric acid to form 2,4-dimethylphenylacetyl chloride. The final step involves the reaction of this compound with 2-ethoxy-N-(methylsulfonyl)aniline to form this compound.
Scientific Research Applications
N-(2,4-dimethylphenyl)-2-[2-ethoxy(methylsulfonyl)anilino]acetamide has been studied for its potential applications in the field of medicine. One area of research has focused on its ability to inhibit the proliferation of cancer cells. Studies have shown that this compound can induce cell cycle arrest and apoptosis in cancer cells, making it a promising candidate for use in cancer therapy.
properties
Molecular Formula |
C19H24N2O4S |
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Molecular Weight |
376.5 g/mol |
IUPAC Name |
N-(2,4-dimethylphenyl)-2-(2-ethoxy-N-methylsulfonylanilino)acetamide |
InChI |
InChI=1S/C19H24N2O4S/c1-5-25-18-9-7-6-8-17(18)21(26(4,23)24)13-19(22)20-16-11-10-14(2)12-15(16)3/h6-12H,5,13H2,1-4H3,(H,20,22) |
InChI Key |
GLBKWQGYCYVZBS-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=CC=C1N(CC(=O)NC2=C(C=C(C=C2)C)C)S(=O)(=O)C |
Canonical SMILES |
CCOC1=CC=CC=C1N(CC(=O)NC2=C(C=C(C=C2)C)C)S(=O)(=O)C |
Origin of Product |
United States |
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